Cas no 647032-05-1 (4-Pyridinecarboxylic acid, 2-phosphono-, monohydrate)

• Product name: 4-Pyridinecarboxylic acid, 2-phosphono-, monohydrate
• CAS No: 647032-05-1
• MF: C₆H₆NO₅P^.H₂O
• MW: 221.10462
• CID: 417825
• PubChem ID: 71378969

4-Pyridinecarboxylic acid, 2-phosphono-, monohydrate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-phosphono-, monohydrate
• 2-phosphonopyridine-4-carboxylic acid,hydrate
• DTXSID30801562
• 647032-05-1
• 2-Phosphonopyridine-4-carboxylic acid;hydrate
• 2-Phosphonopyridine-4-carboxylic acid--water (1/1)

• Inchi： InChI=1S/C6H6NO5P.H2O/c8-6(9)4-1-2-7-5(3-4)13(10,11)12;/h1-3H,(H,8,9)(H2,10,11,12);1H2
• InChI Key： MFYSKGGHIKFWNN-UHFFFAOYSA-N
• SMILES： C1=CN=C(C=C1C(=O)O)P(=O)(O)O.O

Computed Properties

• Exact Mass: 221.00894
• Monoisotopic Mass: 221.00892397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 139.22
• LogP: -0.48150